Cas no 2172471-03-1 (tert-butyl 4-4,4-difluoro-1-(hydroxymethyl)cyclohexyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-4,4-difluoro-1-(hydroxymethyl)cyclohexyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2172471-03-1
• MF: C₁₇H₂₉F₂NO₄
• MW: 349.413272619247
• CID: 6082600
• PubChem ID: 165588623
• Update Time: 2025-05-21

tert-butyl 4-4,4-difluoro-1-(hydroxymethyl)cyclohexyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-4,4-difluoro-1-(hydroxymethyl)cyclohexyl-4-hydroxypiperidine-1-carboxylate
• 2172471-03-1
• EN300-1647315
• tert-butyl 4-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C17H29F2NO4/c1-14(2,3)24-13(22)20-10-8-16(23,9-11-20)15(12-21)4-6-17(18,19)7-5-15/h21,23H,4-12H2,1-3H3
• InChI Key： SBCLOXVPQZJFBZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CO)(CC1)C1(CCN(C(=O)OC(C)(C)C)CC1)O)F

Computed Properties

• Exact Mass: 349.20646473g/mol
• Monoisotopic Mass: 349.20646473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 4-4,4-difluoro-1-(hydroxymethyl)cyclohexyl-4-hydroxypiperidine-1-carboxylate

Research Brief on tert-butyl 4-(4,4-difluoro-1-(hydroxymethyl)cyclohexyl)-4-hydroxypiperidine-1-carboxylate (CAS: 2172471-03-1)

The compound tert-butyl 4-(4,4-difluoro-1-(hydroxymethyl)cyclohexyl)-4-hydroxypiperidine-1-carboxylate (CAS: 2172471-03-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the difluorocyclohexyl and hydroxypiperidine moieties, make it a versatile building block for the development of drugs targeting central nervous system (CNS) disorders and inflammatory diseases. Researchers have successfully utilized this compound in the synthesis of potent kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs), demonstrating its broad utility in medicinal chemistry.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers reported the efficient synthesis of tert-butyl 4-(4,4-difluoro-1-(hydroxymethyl)cyclohexyl)-4-hydroxypiperidine-1-carboxylate via a multi-step process involving selective fluorination and hydroxylation. The study emphasized the compound's high yield and purity, which are critical for its application in large-scale drug production. Furthermore, the researchers explored its derivatization to produce analogs with enhanced bioavailability and target specificity.

Pharmacological evaluations of derivatives derived from this compound have shown promising results in preclinical models. For instance, one study demonstrated that certain analogs exhibit significant activity against neurodegenerative targets, such as tau protein aggregation, which is implicated in Alzheimer's disease. Another study highlighted its potential as an anti-inflammatory agent, with derivatives showing inhibition of key cytokines involved in chronic inflammatory conditions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Current research is focused on improving metabolic stability and reducing off-target effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl 4-(4,4-difluoro-1-(hydroxymethyl)cyclohexyl)-4-hydroxypiperidine-1-carboxylate represents a promising scaffold for the development of next-generation therapeutics. Its versatility and potential for customization make it a valuable asset in the drug discovery pipeline. Future research should prioritize the exploration of its mechanisms of action and the development of optimized derivatives with improved therapeutic profiles.